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Compound of Interest

Compound Name: 1,8-Dinitropyrene

Cat. No.: B049389 Get Quote

This document provides essential safety, handling, and disposal protocols for 1,8-
Dinitropyrene, a nitrated polycyclic aromatic hydrocarbon (nitro-PAH). Due to its classification

as a suspected carcinogen and its mutagenic properties, strict adherence to these procedures

is critical to ensure personnel safety and environmental protection.

Safety and Hazard Summary
1,8-Dinitropyrene is a potent mutagen and is suspected of causing cancer[1][2][3]. It is

typically encountered as a solid and is insoluble in water[4]. When heated to decomposition, it

can emit toxic nitrogen oxides (NOx)[4]. It is primarily found in emissions from combustion

sources like diesel engines and has no significant commercial applications[1][3]. Due to its

hazardous nature, it must be managed as a regulated hazardous waste.

Key Hazard Information:
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Property Description Source(s)

CAS Number 42397-65-9 [5]

Molecular Formula C₁₆H₈N₂O₄ [2]

Appearance Solid [4]

Primary Hazards
Suspected of causing cancer

(GHS: H351)
[1]

Other Hazards

Genotoxic, Mutagenic, Emits

toxic fumes upon

decomposition

[2][3][4]

Solubility Insoluble in water [4]

Reactivity

May be sensitive to prolonged

light exposure. Can react with

strong oxidizing agents,

ethanolic potassium hydroxide,

and zinc powder with ethanol.

[4][6]

Immediate Safety and Personal Protective
Equipment (PPE)
Before handling 1,8-Dinitropyrene, ensure all appropriate safety measures are in place.

Engineering Controls: Handle this compound exclusively in a certified chemical fume hood,

glove box, or other ventilated safety cabinet to minimize inhalation exposure. Use of a high-

efficiency particulate arrestor (HEPA) filter in the exhaust is recommended[1].

Personal Protective Equipment (PPE):

Respiratory Protection: For operations that may generate dust, a NIOSH/MSHA-approved

respirator should be worn[6]. For firefighting, a self-contained breathing apparatus (SCBA)

is necessary[1].
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Eye and Face Protection: Wear safety glasses with side shields or chemical safety

goggles[6].

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact[6].

Spill Management Protocol
In the event of a spill, follow these steps immediately and methodically.

Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure

adequate ventilation[1].

Remove Ignition Sources: If the material is in a solvent or if flammable materials are nearby,

remove all sources of ignition[4].

Control Dust: Avoid any actions that create dust[1].

Containment and Cleanup:

Gently dampen the spilled solid material with a suitable solvent like acetone to minimize

dust generation[4].

Carefully sweep or shovel the dampened material into a suitable, sealable container

clearly labeled as "Hazardous Waste: 1,8-Dinitropyrene"[1][4].

Use absorbent paper dampened with the same solvent (e.g., acetone) to wipe the spill

area and pick up any remaining residue[4].

Place all contaminated cleaning materials (absorbent paper, gloves, etc.) into the same

hazardous waste container.

Decontamination: Thoroughly clean the contaminated surface.

Waste Disposal: Keep the waste container closed and store it in a designated hazardous

waste accumulation area for disposal by a licensed professional service[1]. Do not allow the
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product to enter drains[1].

Waste Collection and Disposal Procedures
The primary and mandated disposal method for 1,8-Dinitropyrene and associated

contaminated materials is through a licensed hazardous waste disposal service, typically

involving high-temperature incineration[7].

Step-by-Step Collection Protocol:

Waste Segregation: Collect all waste materials containing 1,8-Dinitropyrene separately from

other waste streams. This includes pure compound, contaminated labware (pipette tips,

etc.), and spill cleanup debris. Never mix incompatible wastes[8].

Container Selection: Use only sturdy, leak-proof, and chemically compatible containers for

waste collection[8][9]. Ensure containers are in good condition.

Labeling: Label the waste container clearly and accurately before adding waste. The label

must include "Hazardous Waste," the full chemical name "1,8-Dinitropyrene," and the

appropriate hazard warnings (e.g., "Carcinogen")[9].

Filling and Sealing:

Do not fill waste containers beyond 90% of their capacity to prevent spills and allow for

expansion[9].

Keep the container closed at all times except when adding waste[8][9].

Ensure the exterior of the container remains clean and free of contamination[1][9].

Storage: Store the sealed waste container in a designated, secure secondary containment

area, segregated from incompatible materials, until it is collected by your institution's

Environmental Health and Safety (EHS) department or a licensed waste contractor.

Decontamination of Labware
For non-disposable items like glassware contaminated with 1,8-Dinitropyrene, a multi-step

decontamination process is required.
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Initial Rinse: The first rinse of any contaminated container or labware must be collected and

disposed of as hazardous waste[8]. For highly toxic chemicals like 1,8-Dinitropyrene, it is

best practice to collect the first three rinses as hazardous waste[8]. Use a suitable solvent in

which the compound is soluble.

Chemical Destruction/Decontamination: While the literature mentions decontamination via

solvent extraction, chemical destruction, or specialized incinerators for glassware, specific

validated protocols for 1,8-dinitropyrene are not readily available[1]. Therefore, the most

reliable method is thorough rinsing with collection of the rinsate as hazardous waste.

Potential Degradation Pathways (For Informational
Purposes)
Research has identified pathways for the degradation of 1,8-Dinitropyrene, though these are

not standard laboratory disposal procedures. The primary approved disposal method remains

professional incineration.

Photodegradation: 1,8-Dinitropyrene is known to degrade when exposed to light with

wavelengths greater than 310 nm[1][10]. Studies have shown its half-life to be approximately

0.7 days when dissolved in DMSO and 5.7 days when coated on silica and exposed to

light[10]. This process involves a nitro-nitrite rearrangement and can form products such as

1-nitropyren-8-ol and pyrenediones[10].

Bioremediation: While bioremediation is a known strategy for PAHs and nitroaromatic

compounds, specific protocols for the microbial degradation of 1,8-Dinitropyrene in a

laboratory setting are not established[11][12].
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Caption: Workflow for the safe handling and disposal of 1,8-Dinitropyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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